Cas no 1041-01-6 (3,5-Diiodo-L-thyronine)

3,5-Diiodo-L-thyronine is a biologically active thyroid hormone derivative characterized by its distinct diiodinated structure. This compound serves as a key intermediate in the study of thyroid hormone metabolism and receptor interactions. Its well-defined chemical properties make it valuable for research applications, particularly in investigating hormone biosynthesis, degradation pathways, and metabolic regulation. The presence of iodine atoms at the 3 and 5 positions of the aromatic ring contributes to its stability and specificity in binding studies. Researchers utilize this compound to explore structure-activity relationships in thyroid hormone analogs, offering insights into endocrine function and potential therapeutic developments. Its high purity and consistent performance ensure reliability in experimental settings.
3,5-Diiodo-L-thyronine structure
3,5-Diiodo-L-thyronine structure
Product Name:3,5-Diiodo-L-thyronine
CAS No:1041-01-6
MF:C15H13I2NO4
MW:525.07696890831
MDL:MFCD00064987
CID:40586
Update Time:2025-06-07

3,5-Diiodo-L-thyronine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Diiodo-L-thyronine
    • 3-5-diiodo-L-thyronine crystalline
    • diiodothyronine
    • O-(4-HYDROXYPHENYL)-3,5-DIIODO-L-TYROSINE
    • 3,5-DIIODO-4-(4-HYDROXYPHENOXY)-L-PHENYLALANINE
    • L-TYROSINE, O-(4-HYDROXYPHENYL)-3,5-DIIODO-
    • 3,5-diiodothyronine
    • 3-[4-p-[Hydroxyphenoxy]-3,5-diiodophenyl] alanine
    • (2S)-2-amino-3-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]propanoic acid
    • 3,5-T2 O-(4-Hydroxyphenyl)-3,5-diiodo-L-tyrosine
    • L-T2
    • 3,5-T2
    • Nsc90469
    • L-Diiodothyronine
    • Diiodo-L-thyronine
    • L-3,5-Diiodothyronine
    • 3,5-Diiodi-L-thyronine
    • MDL: MFCD00064987
    • Inchi: 1S/C15H13I2NO4/c16-11-5-8(7-13(18)15(20)21)6-12(17)14(11)22-10-3-1-9(19)2-4-10/h1-6,13,19H,7,18H2,(H,20,21)/t13-/m0/s1
    • InChI Key: ZHSOTLOTTDYIIK-ZDUSSCGKSA-N
    • SMILES: IC1C(=C(C=C(C=1)C[C@@H](C(=O)O)N)I)OC1C=CC(=CC=1)O
    • BRN: 2707891

Computed Properties

  • Exact Mass: 524.89300
  • Monoisotopic Mass: 524.893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.8A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 2.095
  • Melting Point: 246-256°C
  • Boiling Point: 559.4°C at 760 mmHg
  • Flash Point: 292.1 °C
  • Refractive Index: 1.726
  • PSA: 92.78000
  • LogP: 4.04840
  • Solubility: Not determined
  • Specific Rotation: +22.0° - +30.0° (c=1, 1HCl:2EtOH)

3,5-Diiodo-L-thyronine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264; P270; P301+P312; P330; P501
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S24/25
  • FLUKA BRAND F CODES:8
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Safety Term:24/25
  • Storage Condition:Store long-term at 2-8°C

3,5-Diiodo-L-thyronine Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,5-Diiodo-L-thyronine Pricemore >>

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